Cas no 124729-57-3 (Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)-)

• Product Name: Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)-
• CAS No: 124729-57-3
• MF: C₂₆H₄₄O₄
• MW: 420.625168800354
• CID: 162141
• PubChem ID: 130240
• Update Time: 2025-04-19

Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)- Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,7-ethyl-3,7-dihydroxy-, (3a,5b,7a)-
• 3,7-dihydroxy-7-ethylcholanoic acid
• (17alpha)-7-ethyl-3,7-dihydroxycholan-24-oic acid
• 7-Etcdc
• 7-Ethyl-chenodeoxycholic acid
• 7-Ethyl-ursodeoxycholic acid
• 7-Etudc
• Cholan-24-oic acid, 7-ethyl-3,7-dihydroxy-, (3alpha,5beta,7alpha)-
• 124729-57-3
• (4R)-4-[(8R,9S,10S,13R,14S,17S)-7-ethyl-3,7-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• DTXSID60924915
• 7-Ethyl-3,7-dihydroxycholan-24-oic acid

• Inchi： 1S/C26H44O4/c1-5-26(30)15-17-14-18(27)10-12-24(17,3)21-11-13-25(4)19(7-8-20(25)23(21)26)16(2)6-9-22(28)29/h16-21,23,27,30H,5-15H2,1-4H3,(H,28,29)/t16-,17?,18?,19+,20+,21+,23+,24+,25-,26?/m1/s1
• InChI Key： MQLOTQXSYYOCHY-SGTVOBRCSA-N
• SMILES： OC1(CC)CC2CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@H]([C@H](C)CCC(=O)O)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 420.32412
• Monoisotopic Mass: 420.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76